Cas no 17335-06-7 (3-Isoxazolecarboxylicacid, 4-benzoyl-5-methyl-, ethyl ester)
17335-06-7 structure
Product Name:3-Isoxazolecarboxylicacid, 4-benzoyl-5-methyl-, ethyl ester
CAS No:17335-06-7
MF:C14H13NO4
MW:259.257323980331
CID:213059
PubChem ID:28483
Update Time:2025-04-19
3-Isoxazolecarboxylicacid, 4-benzoyl-5-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarboxylicacid, 4-benzoyl-5-methyl-, ethyl ester
- 4-Benzoyl-5-methyl-3-isoxazolecarboxylic acid ethyl ester
- ethyl 4-benzoyl-5-methyl-1,2-oxazole-3-carboxylate
- ETHYL 4-BENZOYL-5-METHYLISOXAZOLE-3-CARBOXYLATE
- SCHEMBL994810
- DTXSID40169605
- BRN 0996797
- 3-ISOXAZOLECARBOXYLIC ACID, 4-BENZOYL-5-METHYL-, ETHYL ESTER
- 17335-06-7
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- Inchi: 1S/C14H13NO4/c1-3-18-14(17)12-11(9(2)19-15-12)13(16)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3
- InChI Key: MIRRVOUGVODFOY-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(C2C=CC=CC=2)=O)C(C(=O)OCC)=N1
Computed Properties
- Exact Mass: 259.08449
- Monoisotopic Mass: 259.084458
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.4
- XLogP3: 2.7
Experimental Properties
- Density: 1.21
- Boiling Point: 373.2°Cat760mmHg
- Flash Point: 179.5°C
- Refractive Index: 1.544
- PSA: 69.4
3-Isoxazolecarboxylicacid, 4-benzoyl-5-methyl-, ethyl ester Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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